Cas no 1805451-51-7 (3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-acetonitrile
• CAS No: 1805451-51-7
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4887155
• Update Time: 2025-05-20

3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-acetonitrile

• Inchi： 1S/C8H5F2IN2O/c9-7(10)5-6(14)4(1-2-12)3-13-8(5)11/h3,7H,1H2,(H,13,14)
• InChI Key： BNIMAPMSOWHBTA-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C(CC#N)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-acetonitrile

Introduction to 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-acetonitrile (CAS No. 1805451-51-7)

3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-acetonitrile, identified by the CAS number 1805451-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a difluoromethyl group, a hydroxy moiety, an iodine substituent, and an acetonitrile functional group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of molecules, making it a popular choice in medicinal chemistry for improving pharmacokinetic profiles. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions. The hydroxy group introduces polarity and potential hydrogen bonding capabilities, which can influence binding interactions with biological targets. Additionally, the iodine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more complex molecular architectures.

The acetonitrile substituent at the 5-position adds another layer of reactivity, allowing for nucleophilic substitution or metal-catalyzed transformations. These combined features make 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-acetonitrile a valuable intermediate in the synthesis of novel pharmacophores targeting various therapeutic areas. Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in developing next-generation therapeutics due to their ability to modulate bioavailability and binding affinity.

In recent years, researchers have been exploring the potential of this compound in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The structural motif of this molecule resembles known active scaffolds found in FDA-approved drugs, suggesting its utility as a lead compound or building block for further optimization. For instance, studies have demonstrated that pyridine derivatives with similar substituents can exhibit potent inhibitory effects on proteins such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase). The presence of both electron-withdrawing and electron-donating groups enhances its interaction with target enzymes, making it a promising candidate for structure-based drug design.

The role of difluoromethyl groups in medicinal chemistry has been extensively documented for their ability to improve drug-like properties such as solubility, permeability, and metabolic stability. In particular, fluorinated compounds have shown enhanced binding affinities due to modifications in electronic distributions and steric interactions at the binding site. The hydroxy group further contributes to these interactions by forming hydrogen bonds with polar residues in protein targets, increasing the overall binding strength. This combination of features makes 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-acetonitrile an attractive scaffold for designing high-affinity inhibitors.

Moreover, the iodine atom at the 2-position provides a convenient site for palladium-catalyzed cross-coupling reactions, which are fundamental tools in modern synthetic organic chemistry. These reactions allow for the introduction of diverse functional groups at specific positions within the molecule, enabling rapid diversification of libraries for high-throughput screening. Recent reports have shown that pyridine derivatives bearing iodine substituents can be efficiently coupled with boronic acids or stannanes to generate novel heterocyclic compounds with enhanced biological activities. Such transformations have been instrumental in accelerating hit-to-lead optimization pipelines.

The acetonitrile moiety not only influences the electronic properties of the molecule but also serves as a leaving group in certain reactions. For example, it can be displaced by nucleophiles under appropriate conditions, allowing for further derivatization. This flexibility makes 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-acetonitrile a versatile intermediate that can be tailored to meet specific synthetic requirements. In parallel, computational studies have been employed to model interactions between this compound and potential biological targets, providing insights into its mechanism of action and guiding future modifications.

Recent experimental data has also highlighted its utility in developing antiviral agents. The structural framework of this molecule shares similarities with known inhibitors targeting viral proteases and polymerases. By leveraging its unique reactivity profile, researchers have synthesized analogs that exhibit promising antiviral activity against various pathogens. The incorporation of fluorinated groups has been shown to enhance resistance profiles against enzymatic degradation, improving therapeutic efficacy.

In conclusion,3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-acetonitrile (CAS No. 1805451-51-7) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of functional groups—particularly the difluoromethyl, hydroxy, iodine, and acetonitrile moieties—makes it a valuable tool for synthetic chemists and medicinal chemists alike. Ongoing research continues to uncover new applications for this compound across multiple therapeutic domains, underscoring its importance as an intermediate in drug discovery efforts.